Cas no 1261937-72-7 (5-Hydroxy-3-(3-methylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(3-methylphenyl)benzoic acid
• CAS No: 1261937-72-7
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18318934
• CID: 2764694
• PubChem ID: 53224871
• Update Time: 2025-07-19

5-Hydroxy-3-(3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318934
• DTXSID80688603
• 1261937-72-7
• 5-Hydroxy-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 5-HYDROXY-3-(3-METHYLPHENYL)BENZOIC ACID
• 5-Hydroxy-3-(3-methylphenyl)benzoic acid, 95%
• 5-Hydroxy-3-(3-methylphenyl)benzoic acid

• MDL： MFCD18318934
• Inchi： 1S/C14H12O3/c1-9-3-2-4-10(5-9)11-6-12(14(16)17)8-13(15)7-11/h2-8,15H,1H3,(H,16,17)
• InChI Key： CQNAHZIZOOTRPV-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Hydroxy-3-(3-methylphenyl)benzoic acid

Recent Advances in the Study of 5-Hydroxy-3-(3-methylphenyl)benzoic acid (CAS: 1261937-72-7)

The compound 5-Hydroxy-3-(3-methylphenyl)benzoic acid (CAS: 1261937-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative is being explored for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer drug development. Recent studies have focused on elucidating its molecular mechanisms of action, pharmacokinetic properties, and structure-activity relationships.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-Hydroxy-3-(3-methylphenyl)benzoic acid on cyclooxygenase-2 (COX-2) activity. The research team demonstrated that this compound exhibits selective COX-2 inhibition with an IC50 of 0.8 μM, while showing minimal effects on COX-1 at concentrations up to 100 μM. These findings suggest its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the field of oncology, researchers at the University of California recently reported that 5-Hydroxy-3-(3-methylphenyl)benzoic acid can modulate the PI3K/AKT/mTOR signaling pathway in various cancer cell lines. Their study, published in Cancer Research, showed that the compound induces apoptosis in triple-negative breast cancer cells through downregulation of phosphorylated AKT and subsequent activation of caspase-3. The researchers noted that the 3-methylphenyl moiety appears crucial for this activity, as analogs without this substitution showed significantly reduced efficacy.

Pharmacokinetic studies of 1261937-72-7 have revealed interesting properties that may influence its drug development potential. A 2024 paper in Drug Metabolism and Disposition reported that the compound demonstrates good oral bioavailability (62% in rat models) and a plasma half-life of approximately 4.5 hours. The hydroxyl group at position 5 was found to undergo glucuronidation as the primary metabolic pathway, while the carboxylic acid moiety remained largely unconjugated.

Structural optimization efforts have yielded several promising derivatives of 5-Hydroxy-3-(3-methylphenyl)benzoic acid. A recent patent application (WO2023/154321) describes a series of ester and amide derivatives with improved blood-brain barrier penetration. These modifications have shown potential for treating neurodegenerative diseases, with one lead compound demonstrating significant reduction of β-amyloid plaque formation in transgenic mouse models of Alzheimer's disease.

The synthetic accessibility of 1261937-72-7 has also been a focus of recent research. A green chemistry approach published in Organic Process Research & Development (2024) describes an improved synthesis route that reduces the number of steps from 7 to 4 while increasing overall yield from 32% to 58%. This advancement could facilitate larger-scale production for preclinical and clinical studies.

Looking forward, the unique chemical scaffold of 5-Hydroxy-3-(3-methylphenyl)benzoic acid presents numerous opportunities for further medicinal chemistry exploration. Current research directions include investigating its potential as a dual-targeting agent (combining COX-2 inhibition with other mechanisms) and exploring its use in combination therapies with existing anticancer drugs. The compound's relatively simple structure and demonstrated biological activities make it an attractive starting point for the development of novel therapeutic agents across multiple disease areas.